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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824 Get Quote

Technical Support Center: DL-m-Tyrosine-d3
This technical support center provides guidance on the proper storage and handling of DL-m-
Tyrosine-d3 to ensure its stability and integrity for research applications.

Frequently Asked Questions (FAQs)
Q1: How should I store unopened DL-m-Tyrosine-d3 powder?

A1: Unopened DL-m-Tyrosine-d3 powder should be stored at room temperature in a dry

place, protected from light.[1][2][3] Some suppliers may recommend refrigerated or frozen

storage for long-term stability, similar to other amino acid derivatives.[4] Always refer to the

Certificate of Analysis (CoA) provided by the supplier for specific storage recommendations.

Q2: What are the recommended storage conditions for DL-m-Tyrosine-d3 once it is in

solution?

A2: Once dissolved, it is recommended to store solutions of DL-m-Tyrosine-d3 at -20°C or

-80°C. For instance, similar compounds in solution are stable for up to one month at -20°C and

up to six months at -80°C.[5] Aliquoting the solution into single-use volumes is advisable to

avoid repeated freeze-thaw cycles, which can lead to degradation.

Q3: Is DL-m-Tyrosine-d3 sensitive to light?
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A3: Yes, it is recommended to protect DL-m-Tyrosine-d3 from light.[1][2] Both the solid powder

and solutions should be stored in amber vials or containers wrapped in foil to prevent

photodegradation.

Q4: What solvents can be used to dissolve DL-m-Tyrosine-d3?

A4: DL-m-Tyrosine and its deuterated analogs are soluble in aqueous solutions. For a related

compound, L-Tyrosine-d3, a 1 M HCl solution was used to achieve a concentration of 12.5

mg/mL with the aid of ultrasonication.[6] Solubility in aqueous buffers may vary depending on

the pH.

Q5: How is DL-m-Tyrosine-d3 typically shipped?

A5: DL-m-Tyrosine-d3 is generally shipped at room temperature.[7][8][9] The stability of the

compound in its solid form allows for short-term transport under these conditions without

compromising its quality.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Review storage conditions.

Ensure the compound is

stored at the correct

temperature, protected from

light, and in a dry environment.

If in solution, check the age of

the solution and the number of

freeze-thaw cycles.

Inaccurate concentration of the

prepared solution.

Re-prepare the solution,

ensuring the compound is fully

dissolved. Use sonication if

necessary. Verify the

calibration of weighing and

liquid handling equipment.

Difficulty dissolving the

compound

Low solubility in the chosen

solvent.

Try a different solvent system.

For aqueous solutions,

adjusting the pH can improve

solubility. As an example, for a

similar compound, 1M HCl was

used to aid dissolution.[6]

Gentle warming and sonication

can also be effective.

Visible changes in the powder

(e.g., discoloration)

Potential degradation or

contamination.

Do not use the compound.

Contact the supplier for a

replacement and provide

details of the observed

changes and storage

conditions.

Stability and Storage Data Summary
The following table summarizes the recommended storage conditions for DL-m-Tyrosine-d3
and related compounds.
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Compound Form
Storage

Temperature
Duration Additional Notes

Solid Powder Room Temperature
Not specified, refer to

CoA

Protect from light and

moisture.[1][2][3]

-20°C
3 years (for 3-Nitro-L-

tyrosine-d3)

For long-term storage.

[4]

4°C
2 years (for 3-Nitro-L-

tyrosine-d3)

For intermediate-term

storage.[4]

In Solution -20°C 1 month
Avoid repeated

freeze-thaw cycles.[5]

-80°C 6 months

Recommended for

long-term storage of

solutions.[5]

Experimental Protocols
Protocol: Assessing the Stability of a DL-m-Tyrosine-d3 Solution

This protocol outlines a method to assess the stability of a DL-m-Tyrosine-d3 solution under

typical laboratory storage conditions.

1. Materials:

DL-m-Tyrosine-d3
High-purity solvent (e.g., HPLC-grade water or appropriate buffer)
HPLC or LC-MS system
Calibrated analytical balance and volumetric flasks
Amber vials

2. Procedure:

Prepare a stock solution of DL-m-Tyrosine-d3 of a known concentration (e.g., 1 mg/mL) in
the chosen solvent.
Immediately after preparation (Time 0), analyze an aliquot of the solution by HPLC or LC-MS
to determine the initial purity and peak area.
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Divide the remaining stock solution into multiple aliquots in amber vials.
Store the aliquots under different conditions to be tested (e.g., 4°C, -20°C, and room
temperature).
At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), retrieve one aliquot from
each storage condition.
Allow the aliquot to come to room temperature before analysis.
Analyze the aliquot by HPLC or LC-MS using the same method as for the Time 0 sample.
Compare the peak area and purity of the stored samples to the Time 0 sample to determine
the extent of degradation.

3. Data Analysis:

Calculate the percentage of DL-m-Tyrosine-d3 remaining at each time point relative to the
Time 0 sample.
Plot the percentage remaining versus time for each storage condition to visualize the
degradation kinetics.

Visualizations
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Start: Inconsistent Experimental Results

Check Storage Conditions of Solid Compound

Review Solution Preparation and Storage

Improper Solid Storage?
(Light, Moisture, Temp)

Improper Solution Storage?
(Freeze-thaw, Temp, Age)

No

Action: Discard and Use a Fresh Vial

Yes

Potential Weighing or Dilution Error?

No

Action: Prepare Fresh Solution and Aliquot

Yes

Action: Recalibrate Equipment and Re-prepare

Yes

End: Problem Resolved

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent experimental results.
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Caption: General metabolic degradation pathway of tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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